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Compound of Interest

Compound Name: Gpx4-IN-10

Cat. No.: B15588321

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Gpx4-IN-9, a potent and

selective covalent inhibitor of Glutathione Peroxidase 4 (GPX4), in cell culture. By inhibiting

GPX4, Gpx4-IN-9 induces ferroptosis, an iron-dependent form of programmed cell death

characterized by the accumulation of lipid peroxides.[1][2] This makes Gpx4-IN-9 a valuable

tool for studying the mechanisms of ferroptosis and exploring its therapeutic potential in

diseases such as cancer.[2][3]

Mechanism of Action
Gpx4-IN-9, also known as Compound A16, directly and selectively targets the selenocysteine

residue in the active site of GPX4, leading to its irreversible inactivation.[1][4] GPX4 is a crucial

enzyme that protects cells from oxidative damage by reducing phospholipid hydroperoxides to

non-toxic lipid alcohols, a process that utilizes glutathione (GSH) as a cofactor.[4] Inhibition of

GPX4 by Gpx4-IN-9 disrupts this protective mechanism, leading to an accumulation of lipid

reactive oxygen species (ROS). In the presence of iron, these lipid peroxides propagate,

causing extensive membrane damage and culminating in ferroptotic cell death.[1][2]
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Data Presentation
Quantitative Data Summary: Cytotoxicity of GPX4
Inhibitors
The half-maximal inhibitory concentration (IC50) of Gpx4-IN-9 and other well-characterized

GPX4 inhibitors varies across different cancer cell lines. The following table summarizes

reported IC50 values, which can serve as a reference for designing dose-response

experiments.
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Inhibitor Cell Line
Cancer
Type

IC50 (µM)
Incubation
Time
(hours)

Reference

Gpx4-IN-9 AsPC-1
Pancreatic

Cancer
0.02 - 0.2 Not Specified [5]

Gpx4-IN-9 MIA PaCa-2
Pancreatic

Cancer
0.02 - 0.2 Not Specified [5]

Gpx4-IN-9 PANC-1
Pancreatic

Cancer
0.02 - 0.2 Not Specified [5]

Gpx4-IN-9 BxPC-3
Pancreatic

Cancer
0.02 - 0.2 Not Specified [5]

Gpx4-IN-9 CAPAN-2
Pancreatic

Cancer
> 10 Not Specified [5]

RSL3 HCT116
Colorectal

Cancer
4.084 24 [6]

RSL3 LoVo
Colorectal

Cancer
2.75 24 [6]

RSL3 HT29
Colorectal

Cancer
12.38 24 [6]

ML210
BJeLR

(HRASV12)
Fibrosarcoma 0.071 48 [7]

ML210 BJeH-LT Fibroblast 0.272 48 [7]

ML210 DRD Fibrosarcoma 0.107 48 [7]

ML210 HT1080 Fibrosarcoma 0.1 Not Specified [8]

Signaling Pathway Diagram
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GPX4-Mediated Ferroptosis Pathway
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Experimental Workflow for Gpx4-IN-9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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